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Executive Summary

Bedaquiline, marketed under the brand name Sirturo, represents a significant breakthrough in
the fight against multidrug-resistant tuberculosis (MDR-TB), being the first new TB drug with a
novel mechanism of action to be approved in over 40 years.[1][2][3] Discovered by a team at
Janssen Pharmaceutica, it targets the proton pump of mycobacterial ATP synthase, a crucial
enzyme for the energy supply of Mycobacterium tuberculosis.[1][4][5] This document provides
an in-depth technical overview of the discovery, development, and synthesis of Bedaquiline and
its labeled forms, intended for researchers and professionals in the field of drug development. It
includes a compilation of key quantitative data, detailed experimental protocols, and
visualizations of relevant pathways and workflows.

Discovery and Development

The journey of Bedaquiline's development was a lengthy one, spanning nearly two decades of
research and clinical trials.[6] It was first described in 2004 at the Interscience Conference on

Antimicrobial Agents and Chemotherapy (ICAAC) meeting after being in development for over
seven years.[1] The discovery process involved screening thousands of compounds to identify
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one that effectively blocked ATP synthase, the power source of the TB bacterium.[3] This initial
lead was then chemically refined to produce the highly effective Bedaquiline.[3]

Bedaquiline received accelerated approval from the U.S. Food and Drug Administration (FDA)
in 2012 for the treatment of MDR-TB as part of a combination therapy.[1][4][7] This was
followed by conditional approval in the European Union in 2014.[6] The World Health
Organization (WHO) has included Bedaquiline on its List of Essential Medicines.[1]

Clinical Trials

Bedaquiline has undergone several clinical trials to establish its safety and efficacy. Phase Ilb
studies demonstrated its effectiveness in treating multidrug-resistant tuberculosis.[1] The
STREAM stage 2 trial, a phase 3 study, confirmed the clinical benefit of bedaquiline-containing
regimens.[7] This trial compared a 9-month all-oral bedaquiline-containing regimen to a 9-
month injectable-containing regimen and found that 83% of patients in the oral regimen group
had a favorable outcome compared to 71% in the control group.[7]

Mechanism of Action

Bedaquiline belongs to the diarylquinoline class of antimycobacterial drugs.[1][8] Its unique
mechanism of action involves the inhibition of the c-subunit of the F1Fo-ATP synthase in
Mycobacterium tuberculosis, which is essential for generating ATP, the cell's primary energy
currency.[5][8][9] This inhibition disrupts the proton pump of the ATP synthase, leading to a
bactericidal effect.[1][4] While the bactericidal effect is potent, the onset of cell death occurs
several days after treatment initiation.[1]

Recent research has suggested multiple mechanisms by which Bedaquiline interacts with ATP
synthase. The primary, direct mechanism involves Bedaquiline binding to the c-ring of the
enzyme, physically blocking its rotation and thus inhibiting ATP synthesis.[9] An indirect
mechanism proposes that Bedaquiline uncouples electron transport from ATP synthesis.[9] A
second, more controversial direct mechanism suggests that Bedaquiline binds to the e-subunit
of the enzyme, disrupting the link between c-ring rotation and ATP synthesis.[9]
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Bedaquiline's Mechanism of Action on M. tuberculosis ATP Synthase

Proton Gradient (H+) Bedaquiline
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General Workflow for Bedaquiline Synthesis

Starting Materials
(e.g., 3-benzylquinoline derivative,
3-(dimethylamino)phenylpropan-1-one)

Lithiation/Deprotonation
(e.g., using LDA or a chiral base)

:

Nucleophilic Addition

l

Separation of Diastereomers
(e.qg., crystallization, chromatography)

:

Chiral Resolution
(e.g., using a resolving agent or chiral SFC)

Bedaquiline (1R, 2S isomer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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